Cas no 2227753-21-9 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-ethylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-ethylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227753-21-9
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 5879640
• PubChem ID: 165807485
• Update Time: 2025-05-19

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-ethylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-ethylphenyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-ethylphenyl)pyrrolidine-3-carboxylic acid
• 2227753-21-9
• EN300-1454808

• Inchi： 1S/C21H23NO4/c1-2-15-8-10-17(11-9-15)18-12-22(13-19(18)20(23)24)21(25)26-14-16-6-4-3-5-7-16/h3-11,18-19H,2,12-14H2,1H3,(H,23,24)/t18-,19+/m0/s1
• InChI Key： BQUVCDHHVLJHTC-RBUKOAKNSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-ethylphenyl)pyrrolidine-3-carboxylic acid

Racemic (3R,4S)-1-(Benzyloxy)Carbonyl-4-(4-Ethylphenyl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

Racemic (3R,4S)-1-(Benzyloxy)Carbonyl-4-(4-Ethylphenyl)Pyrrolidine-3-Carboxylic Acid, with the CAS number 2227753-21-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable molecule for both academic research and potential therapeutic applications. The term benzyloxy carbonyl refers to the protective group attached to the nitrogen atom of the pyrrolidine ring, while the pyrrolidine moiety itself is a five-membered amine ring that serves as the backbone of this molecule. The presence of the 4-ethylphenyl substituent further adds complexity to its structure, influencing its physical properties and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically pure samples of this compound, which is crucial for studying its stereochemical effects on biological systems. The use of chiral catalysts and auxiliary groups has significantly improved the yield and enantioselectivity of these reactions, making this compound more accessible for further studies.

In terms of biological activity, Racemic (3R,4S)-1-(Benzyloxy)Carbonyl-4-(4-Ethylphenyl)Pyrrolidine-3-Carboxylic Acid has shown promising results in preclinical models. It exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests potential applications in the treatment of Alzheimer's disease and other conditions characterized by cognitive decline. Additionally, recent studies have explored its role as a precursor in drug delivery systems, where its biodegradable nature makes it an attractive candidate for controlled-release formulations.

The structural features of this compound also make it an excellent substrate for exploring conformational dynamics and molecular recognition. Computational chemistry techniques, such as molecular docking and dynamics simulations, have been employed to investigate how this molecule interacts with various biological targets. These studies have provided valuable insights into the relationship between its three-dimensional conformation and binding affinity.

In conclusion, Racemic (3R,4S)-1-(Benzyloxy)Carbonyl-4-(4-Ethylphenyl)Pyrrolidine-3-Carboxylic Acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and materials science. With ongoing research into its properties and applications, this compound holds great promise for future innovations in these fields.